2-Hydrazinyl-1h-imidazole
Overview
Description
Imidazole is a five-membered heterocyclic compound containing two nitrogen atoms at non-adjacent positions. It is a key component of important biological molecules like histidine and histamine .
Synthesis Analysis
Imidazole derivatives can be synthesized through various methods. One common method involves the cyclization of amido-nitriles . The reaction conditions are mild enough for the inclusion of a variety of functional groups .Molecular Structure Analysis
Imidazole has a unique structure where the two nitrogen atoms can have different properties. One nitrogen atom bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole compounds can undergo a variety of chemical reactions. For instance, they can participate in reactions that form one of the heterocycle’s core bonds .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It shows both acidic and basic properties .Scientific Research Applications
Antibacterial and Antimicrobial Properties
2-Hydrazinyl-1h-imidazole derivatives have been explored for their significant antibacterial and antimicrobial properties. Studies have demonstrated the synthesis and evaluation of these compounds, particularly Schiff's Bases, for their activity against various strains of bacteria and fungi. These findings suggest potential applications in the development of new antimicrobial agents (Patel et al., 2011); (Desai et al., 2016).
Synthesis of Novel Compounds
The compound has been used in the microwave-assisted synthesis of substituted 2-amino-1H-imidazoles, showcasing an efficient and improved method over traditional techniques. This suggests its utility in innovative chemical synthesis processes (Ermolat’ev et al., 2009).
Cytotoxicity and Antioxidant Potential
Research has also focused on the cytotoxicity and antioxidant potential of derivatives of this compound. These studies indicate potential applications in cancer research and therapy, as well as in the development of antioxidant agents (Grozav et al., 2017).
Larvicidal and Antimicrobial Activities
Some derivatives of this compound have been synthesized with notable larvicidal and antimicrobial activities. This indicates potential applications in pest control and further emphasizes its antimicrobial properties (Alaklab et al., 2017).
Potential in Anticancer Agents
Further studies have delved into the synthesis of thiadiazole-imidazole derivatives with promising anticancer activity, suggesting the role of this compound derivatives in developing new anticancer agents (Gomha et al., 2016).
DNA Cleavage Activity
There is also research indicating the DNA cleavage activity of this compound derivatives, which opens up potential applications in genetic research and therapy (Shao et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1H-imidazol-2-ylhydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N4/c4-7-3-5-1-2-6-3/h1-2H,4H2,(H2,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRCJXGOZWLRNBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N1)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70300640 | |
Record name | 2-Hydrazinyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70300640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59214-44-7 | |
Record name | 59214-44-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=137978 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Hydrazinyl-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70300640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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